N-{5-[(3-acetylphenyl)sulfamoyl]-2-methoxyphenyl}-4-methylbenzamide

• IUPAC Name: N-[5-[(4-ethylphenyl)sulfamoyl]-2-methoxyphenyl]-4-methylbenzamide
• InChI: InChI=1S/C23H24N2O4S/c1-4-17-7-11-19(12-8-17)25-30(27,28)20-13-14-22(29-3)21(15-20)24-23(26)18-9-5-16(2)6-10-18/h5-15,25H,4H2,1-3H3,(H,24,26)
• InChI Key: HMZVIGZVVAHLFS-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)NS(=O)(=O)C2=CC(=C(C=C2)OC)NC(=O)C3=CC=C(C=C3)C
• Molecular Formula: C23H24N2O4S
• Molecular Weight: 424.5 g/mol

Description

N-{5-[(3-acetylphenyl)sulfamoyl]-2-methoxyphenyl}-4-methylbenzamide, also known as AM404, is a synthetic compound that has been extensively studied for its potential therapeutic applications. The compound was first synthesized in the 1990s and has since been the subject of numerous scientific investigations.

Mechanism of Action

The exact mechanism of action of N-{5-[(3-acetylphenyl)sulfamoyl]-2-methoxyphenyl}-4-methylbenzamide is not fully understood. However, it is known to inhibit the reuptake of the endocannabinoid anandamide, which is a natural cannabinoid neurotransmitter. By inhibiting anandamide reuptake, this compound increases the levels of anandamide in the brain, leading to its analgesic and anti-inflammatory effects.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects. It has been shown to reduce pain and inflammation in animal models. It has also been shown to have neuroprotective effects, protecting neurons from damage caused by oxidative stress and inflammation. Additionally, this compound has been shown to have anticonvulsant effects, making it a potential treatment for epilepsy.

Advantages and Limitations for Lab Experiments

One of the advantages of N-{5-[(3-acetylphenyl)sulfamoyl]-2-methoxyphenyl}-4-methylbenzamide is that it is relatively easy to synthesize and can be obtained in high yield. It has also been extensively studied, and its effects are well-documented. However, one of the limitations of using this compound in lab experiments is that its mechanism of action is not fully understood. Additionally, further research is needed to determine its safety and efficacy in human subjects.

Future Directions

There are several potential future directions for the study of N-{5-[(3-acetylphenyl)sulfamoyl]-2-methoxyphenyl}-4-methylbenzamide. One area of research is the development of new drugs based on the structure of this compound. Another area of research is the investigation of this compound's potential as a treatment for various neurological disorders, including epilepsy, multiple sclerosis, and Parkinson's disease. Additionally, further research is needed to fully understand the mechanism of action of this compound and its effects on the body.

Synthesis Methods

N-{5-[(3-acetylphenyl)sulfamoyl]-2-methoxyphenyl}-4-methylbenzamide is synthesized by the reaction of 4-methylbenzoic acid with 2-methoxyaniline in the presence of thionyl chloride. The resulting product is then reacted with N-(3-acetylphenyl)sulfamide to produce this compound. The synthesis method is relatively straightforward, and the compound can be obtained in high yield.

Scientific Research Applications

N-{5-[(3-acetylphenyl)sulfamoyl]-2-methoxyphenyl}-4-methylbenzamide has been studied extensively for its potential therapeutic applications. The compound has been shown to have analgesic, anti-inflammatory, and neuroprotective effects. It has also been investigated for its potential as a treatment for various neurological disorders, including epilepsy and multiple sclerosis.